![molecular formula C20H21N3O3 B6217147 N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide CAS No. 2742652-76-0](/img/no-structure.png)
N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide
Overview
Description
N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide, also known as N-(2-aminophenyl)-4-methyl-2-propynyloxyacetamido-methylbenzamide, is an important compound in the field of medicinal chemistry. It is an amide derivative of benzamide, and its structure consists of a benzamide ring with a methyl group attached to the nitrogen atom, as well as a prop-2-yn-1-yloxyacetamido group. This compound has been studied extensively for its potential applications in medicinal chemistry, and its synthesis and mechanism of action have been explored.
Scientific Research Applications
N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide(2-aminophenyl)-4-{[N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamidemethyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide has been studied extensively for its potential applications in medicinal chemistry. It has been studied as an inhibitor of the enzyme cytochrome P450 2C9, which is involved in the metabolism of various drugs, including warfarin and phenytoin. It has also been studied as a potential anticancer agent, and has been shown to inhibit the growth of human leukemia cells in vitro. Other potential applications include the use of this compound as an anti-inflammatory, an antiviral, and a neuroprotective agent.
Mechanism of Action
The mechanism of action of N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide(2-aminophenyl)-4-{[N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamidemethyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide is still not fully understood. However, it is believed to act as an inhibitor of cytochrome P450 2C9, which is responsible for the metabolism of various drugs. It is also believed to inhibit the activity of various enzymes involved in the metabolism of drugs, including CYP3A4 and CYP2D6.
Biochemical and Physiological Effects
N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide(2-aminophenyl)-4-{[N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamidemethyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of human leukemia cells in vitro, as well as to inhibit the activity of cytochrome P450 2C9. It has also been shown to have anti-inflammatory, antiviral, and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide(2-aminophenyl)-4-{[N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamidemethyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide in laboratory experiments include its relatively low cost and its availability in a variety of forms. It is also relatively easy to synthesize and can be used in a variety of laboratory experiments. However, there are some limitations to using this compound in laboratory experiments, including its potential toxicity and the fact that it is difficult to obtain in large quantities.
Future Directions
The potential future directions for the use of N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide(2-aminophenyl)-4-{[N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamidemethyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide are numerous. It could be further studied for its potential as an anticancer agent, as well as for its potential to inhibit the growth of other types of cancer cells. It could also be studied for its potential as an anti-inflammatory, antiviral, and neuroprotective agent. Additionally, it could be studied for its potential use in drug delivery systems, as well as for its potential to inhibit the activity of other enzymes involved in drug metabolism. Finally, it could be further studied for its potential to be used in other laboratory experiments, such as those involving the synthesis of other compounds.
Synthesis Methods
The synthesis of N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide(2-aminophenyl)-4-{[N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamidemethyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide can be achieved through a two-step reaction. The first step is the reaction of benzamide with 2-amino-5-chlorophenol in the presence of sodium hydroxide, which produces N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide(2-aminophenyl)-4-chlorobenzamide. The second step is the reaction of N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide(2-aminophenyl)-4-chlorobenzamide with methyl-2-propynyloxyacetamido in the presence of sodium hydroxide, which produces the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide involves the reaction of 2-aminophenylamine with N-methyl-2-(prop-2-yn-1-yloxy)acetamide, followed by the reaction of the resulting product with 4-nitrobenzoyl chloride, reduction of the nitro group to an amine, and finally acylation with benzoyl chloride.", "Starting Materials": [ "2-aminophenylamine", "N-methyl-2-(prop-2-yn-1-yloxy)acetamide", "4-nitrobenzoyl chloride", "sodium borohydride", "benzoyl chloride", "triethylamine", "dimethylformamide", "dichloromethane", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-aminophenylamine is reacted with N-methyl-2-(prop-2-yn-1-yloxy)acetamide in the presence of triethylamine and dimethylformamide to form N-(2-aminophenyl)-2-(prop-2-yn-1-yloxy)acetamide.", "Step 2: N-(2-aminophenyl)-2-(prop-2-yn-1-yloxy)acetamide is reacted with 4-nitrobenzoyl chloride in the presence of triethylamine and dichloromethane to form N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide.", "Step 3: The nitro group in N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide is reduced to an amine using sodium borohydride in water.", "Step 4: The resulting amine is acylated with benzoyl chloride in the presence of triethylamine and dichloromethane to form the final product, N-(2-aminophenyl)-4-{[N-methyl-2-(prop-2-yn-1-yloxy)acetamido]methyl}benzamide." ] } | |
CAS RN |
2742652-76-0 |
Molecular Formula |
C20H21N3O3 |
Molecular Weight |
351.4 |
Purity |
95 |
Origin of Product |
United States |
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